1-(4-amino-phenyl)-piperidin-4-one O-methyl-oxime

• Molecular Formula: C12H17N3O
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 4-(4-methoxyiminopiperidin-1-yl)aniline
• InChI: InChI=1S/C12H17N3O/c1-16-14-11-6-8-15(9-7-11)12-4-2-10(13)3-5-12/h2-5H,6-9,13H2,1H3
• InChI Key: BCOKBURBLCJNJX-UHFFFAOYSA-N
• Canonical SMILES: CON=C1CCN(CC1)C2=CC=C(C=C2)N

Description

1-(4-amino-phenyl)-piperidin-4-one O-methyl-oxime is a useful research compound. Its molecular formula is C12H17N3O and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 1-(4-aminophenyl)-4-piperidone (300 mg, 1.58 mmol) and methoxylamine hydrochloride (250 mg, 3.0 mmol) in methanol (5 mL) was heated at reflux for 30 min. The solvent was evaporated, water added and extracted with ethyl acetate. The combined organic layers were washed with water and brine then dried over sodium sulfate. Concentration to dryness afforded 1-(4-amino-phenyl)-piperidin-4-one O-methyl-oxime (220 mg, 64%) as a semisolid.